6-methyl-7-(trifluoromethyl)-6H-imidazo[4,5-e][2,1,3]benzothiadiazole

• IUPAC Name: 6-methyl-7-(trifluoromethyl)imidazo[4,5-g][2,1,3]benzothiadiazole
• InChI: InChI=1S/C9H5F3N4S/c1-16-5-3-2-4-6(15-17-14-4)7(5)13-8(16)9(10,11)12/h2-3H,1H3
• InChI Key: CROQQPOGPJJOQH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C3=NSN=C3C=C2)N=C1C(F)(F)F
• Molecular Formula: C9H5F3N4S
• Molecular Weight: 258.23 g/mol

Description

Benzothiadiazole is a bicyclic aromatic chemical composed of a benzene ring that is fused to a thiadiazole. It is a colorless solid and is soluble in organic solvents.

Synthesis Analysis

Benzothiadiazole can be readily prepared by the diazotisation reaction of 2-aminothiophenol or its disulfide with sodium nitrite. There are a number of alternative methods used to make this heterocycle and these have been reviewed.

Molecular Structure Analysis

The molecule is planar. The N-N and S-N distances are respectively 128 and 171 picometers, indicative of multiple bond character. Like naphthalene, this heterocycle is a 10-electron system.

Chemical Reactions Analysis

Benzothiadiazole is much less nucleophilic than naphthalene. Nitration is slow. For that reason, many of its simple derivatives have been made from 2-aminothiophenols already having additional substituents.

Physical And Chemical Properties Analysis

Benzothiadiazole has a molar mass of 136.17 g·mol −1. It has a density of 1.499 g/cm 3. Its melting point is 36–37 °C and its boiling point is 220.5 °C.

Future Directions

Benzothiadiazole-based compounds have potential applications in various fields, including as imaging agents for two-photon excited fluorescence. They exhibit fluorescent emission with λmax ranging from 529 to 674 nm in toluene and quantum yields as high as 99%.